Cas no 59338-92-0 (6-Methoxy-1H-benzotriazole-5-carboxylic Acid)

• Product Name: 6-Methoxy-1H-benzotriazole-5-carboxylic Acid
• CAS No: 59338-92-0
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 368786
• PubChem ID: 101018
• Update Time: 2025-05-26

6-Methoxy-1H-benzotriazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-5-carboxylicacid, 6-methoxy-
• 6-methoxy-2H-benzotriazole-5-carboxylic acid
• 1H-Benzotriazol-6-methoxy-5-carbonsaeure
• 5-Carboxy-6-methoxy-1H-benzotriazole
• 6-Methoxy-1H-benzotriazole-5-carboxylic acid
• EINECS 261-709-0
• 6-methoxy-1H-1,2,3-benzotriazole-5-carboxylic acid
• SCHEMBL22999902
• Z1007290996
• 6-Methoxy-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
• NS00055961
• 6-Methoxy-1H-benzo[d][1,2,3]triazole-5-carboxylicacid
• 6-Methoxy-1,2,3-benzotriazole-5-carboxylic acid
• 59338-92-0
• GILWQWDMFSVMCL-UHFFFAOYSA-N
• EN300-65055
• MFCD28053730
• SCHEMBL7814200
• DTXSID80208087
• DTXCID00130578
• 6-Methoxy-1H-benzotriazole-5-carboxylic Acid

• MDL： MFCD28053730
• Inchi： 1S/C8H7N3O3/c1-14-7-3-6-5(9-11-10-6)2-4(7)8(12)13/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： GILWQWDMFSVMCL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C(C=C1C(=O)O)=NNN=2

Computed Properties

• Exact Mass: 193.04900
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.547
• Boiling Point: 459°C at 760 mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.701
• PSA: 88.10000
• LogP: 0.66470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 6-Methoxy-1H-benzotriazole-5-carboxylic Acid

Recent Advances in the Application of 6-Methoxy-1H-benzotriazole-5-carboxylic Acid (CAS: 59338-92-0) in Chemical Biology and Pharmaceutical Research

6-Methoxy-1H-benzotriazole-5-carboxylic Acid (CAS: 59338-92-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzotriazole core and carboxylic acid functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the use of 6-Methoxy-1H-benzotriazole-5-carboxylic Acid is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound as a building block to develop novel inhibitors targeting specific kinases, such as EGFR and CDK2. These inhibitors exhibit promising activity in preclinical models, with improved selectivity and reduced off-target effects compared to earlier generations of kinase inhibitors.

In addition to its role in kinase inhibitor development, 6-Methoxy-1H-benzotriazole-5-carboxylic Acid has been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential enzymatic processes. These findings suggest its potential as a lead compound for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another exciting application of 6-Methoxy-1H-benzotriazole-5-carboxylic Acid is in the field of chemical biology, where it has been employed as a fluorescent probe. Its unique photophysical properties enable the detection and visualization of specific biomolecules in complex biological systems. For instance, researchers have conjugated this compound with other fluorophores to create highly sensitive probes for imaging intracellular reactive oxygen species (ROS). Such tools are invaluable for studying oxidative stress-related diseases and evaluating the efficacy of antioxidant therapies.

The synthetic versatility of 6-Methoxy-1H-benzotriazole-5-carboxylic Acid has also been a focal point of recent research. Advances in organic chemistry have enabled the efficient derivatization of this compound, leading to the creation of diverse libraries of analogs with tailored properties. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize reaction conditions, resulting in higher yields and reduced reaction times. These developments have facilitated the rapid exploration of structure-activity relationships (SAR) and the identification of novel bioactive compounds.

Despite these promising advancements, challenges remain in the clinical translation of 6-Methoxy-1H-benzotriazole-5-carboxylic Acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's demonstrated versatility and biological activity make it a compelling candidate for continued investigation. Future research directions may include the development of prodrug strategies to enhance its pharmacokinetic properties and the exploration of its applications in targeted drug delivery systems.

In conclusion, 6-Methoxy-1H-benzotriazole-5-carboxylic Acid (CAS: 59338-92-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and fluorescent probing, underscore its potential as a multifunctional tool in drug discovery and biological studies. As synthetic methodologies and biological understanding continue to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.